Cas no 116545-20-1 (N-ethyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: N-ethyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 116545-20-1
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 131277
• PubChem ID: 45092829
• Update Time: 2025-09-28

N-ethyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,N-ethyl-5-methyl-
• 1H-Pyrazol-3-amine,N-ethyl-5-methyl-(9CI)
• N-ethyl-3-methyl-1H-pyrazol-5-amine
• N-ethyl-5-methyl-1H-pyrazol-3-amine
• SCHEMBL23312078
• 116545-20-1
• AKOS012348284
• AM90788
• EN300-1072801
• SCHEMBL921991

• Inchi： 1S/C6H11N3/c1-3-7-6-4-5(2)8-9-6/h4H,3H2,1-2H3,(H2,7,8,9)
• InChI Key： IQQRVIOZEHKZNW-UHFFFAOYSA-N
• SMILES： N(CC)C1C=C(C)NN=1

Computed Properties

• Exact Mass: 125.09543
• Monoisotopic Mass: 125.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 40.71

Additional information on N-ethyl-5-methyl-1H-pyrazol-3-amine

N-ethyl-5-methyl-1H-pyrazol-3-amine (CAS 116545-20-1): A Comprehensive Overview

N-ethyl-5-methyl-1H-pyrazol-3-amine (CAS 116545-20-1) is a specialized organic compound belonging to the pyrazole amine family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. With the increasing demand for novel heterocyclic compounds in drug discovery, N-ethyl-5-methyl-1H-pyrazol-3-amine has emerged as a valuable building block for medicinal chemistry.

The molecular structure of N-ethyl-5-methyl-1H-pyrazol-3-amine features a pyrazole core substituted with an ethyl group at the N1 position and a methyl group at the C5 position. This specific substitution pattern contributes to its unique chemical properties, making it particularly interesting for researchers exploring pyrazole derivatives and their biological activities. Current trends in pharmaceutical research indicate growing interest in such heterocyclic amines as potential scaffolds for developing new therapeutic agents.

One of the most frequently asked questions about N-ethyl-5-methyl-1H-pyrazol-3-amine concerns its solubility characteristics. The compound demonstrates moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. This property profile makes it particularly suitable for organic synthesis applications where controlled solubility is required. Recent studies have explored its potential as an intermediate in the synthesis of more complex pharmaceutical compounds, especially those targeting neurological disorders.

In the field of material science, N-ethyl-5-methyl-1H-pyrazol-3-amine has shown promise as a ligand for metal coordination complexes. Researchers are particularly interested in its ability to form stable complexes with transition metals, which could lead to applications in catalysis or functional materials. The compound's coordination chemistry properties are currently under investigation by several research groups worldwide, with preliminary results suggesting interesting electronic properties.

The synthesis of N-ethyl-5-methyl-1H-pyrazol-3-amine typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Recent publications have described improved synthetic routes that yield higher purity pyrazole amine derivatives with better overall efficiency, addressing one of the key challenges in working with this class of compounds.

Analytical characterization of N-ethyl-5-methyl-1H-pyrazol-3-amine typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are critical for research applications. The compound's stability under various conditions has been extensively studied, with data showing good thermal stability up to approximately 200°C, making it suitable for many synthetic applications.

From a commercial perspective, the market for N-ethyl-5-methyl-1H-pyrazol-3-amine has shown steady growth, particularly in the pharmaceutical and specialty chemicals sectors. Suppliers typically offer the compound in various purity grades, ranging from technical grade for industrial applications to high-purity standards for research purposes. Current market analysis suggests increasing demand for custom-synthesized pyrazole derivatives, with N-ethyl-5-methyl-1H-pyrazol-3-amine being one of the more sought-after intermediates.

Recent patent literature reveals growing interest in N-ethyl-5-methyl-1H-pyrazol-3-amine as a key intermediate in drug development. Several patent applications have disclosed its use in the synthesis of potential therapeutic agents, particularly in areas such as central nervous system disorders and inflammatory conditions. This aligns with current pharmaceutical industry trends focusing on neurologically active compounds and targeted therapies.

Quality control measures for N-ethyl-5-methyl-1H-pyrazol-3-amine typically include rigorous testing for impurities and verification of structural integrity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to ensure product quality. These quality assurance practices are particularly important for pharmaceutical applications where purity requirements are stringent.

Looking toward future applications, researchers are exploring the potential of N-ethyl-5-methyl-1H-pyrazol-3-amine in emerging fields such as supramolecular chemistry and nanotechnology. Its molecular structure offers interesting possibilities for designing new functional materials with tailored properties. Additionally, computational chemistry studies are providing valuable insights into the compound's electronic structure and potential reactivity patterns, facilitating more targeted applications in drug design.

Environmental and safety considerations for handling N-ethyl-5-methyl-1H-pyrazol-3-amine follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this compound. Material safety data sheets provide detailed handling instructions, and researchers are advised to consult these resources before working with the material.

The global research community continues to uncover new potential applications for N-ethyl-5-methyl-1H-pyrazol-3-amine, particularly in interdisciplinary fields combining chemistry with biology and materials science. Its versatility as a synthetic building block ensures ongoing interest from both academic and industrial researchers. As synthetic methodologies continue to advance, we can expect to see expanded applications of this interesting pyrazole derivative in various scientific and technological domains.

In conclusion, N-ethyl-5-methyl-1H-pyrazol-3-amine (CAS 116545-20-1) represents an important compound in modern chemical research with diverse applications across multiple disciplines. Its unique structural features and chemical properties make it a valuable tool for scientists working in pharmaceutical development, materials science, and chemical synthesis. As research into heterocyclic compounds continues to advance, the significance of this particular pyrazole derivative is likely to grow, offering new opportunities for scientific discovery and technological innovation.